Cas no 2172191-84-1 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid
• CAS No: 2172191-84-1
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5859313
• PubChem ID: 165505759
• Update Time: 2025-10-14

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylbutanoic acid
• 2172191-84-1
• EN300-1487708

• Inchi： 1S/C25H30N2O5/c1-16(24(29)30)13-14-26-23(28)12-11-17(2)27-25(31)32-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22H,11-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： IUWFCJZXWDXALU-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC(NCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic Acid (CAS No. 2172191-84-1): An In-depth Overview

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid (CAS No. 2172191-84-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and amino acids, making it a valuable intermediate in the synthesis of peptides and other biologically active molecules.

The fluorenylmethoxycarbonyl (Fmoc) group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and its ease of removal. The 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido portion of the molecule provides a protected amine group, which can be selectively deprotected to allow for further functionalization. The 2-methylbutanoic acid moiety adds structural diversity and can influence the solubility and biological activity of the final product.

In recent years, the development of novel peptides and peptidomimetics has been a focal point in drug discovery, particularly for targeting G protein-coupled receptors (GPCRs), ion channels, and other membrane proteins. The versatility of compounds like 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid makes them ideal candidates for these applications. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of Fmoc derivatives in the synthesis of cyclic peptides with enhanced stability and bioavailability.

The chemical structure of CAS No. 2172191-84-1 is characterized by a central Fmoc group attached to an amino acid backbone. The Fmoc group serves as a temporary protecting group, preventing unwanted side reactions during synthesis. Once the desired peptide sequence is assembled, the Fmoc group can be efficiently removed using mild base conditions, such as piperidine in dimethylformamide (DMF). This process allows for the selective deprotection of amino groups without affecting other functional groups in the molecule.

The use of Fmoc protection strategies has been extensively studied in both academic and industrial settings. A notable example is the work by researchers at the University of California, who utilized Fmoc derivatives to synthesize potent inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promise in treating various diseases, including cancer and neurodegenerative disorders. The ability to fine-tune the properties of these molecules through strategic modifications has opened new avenues for therapeutic development.

In addition to its role in peptide synthesis, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid has potential applications in materials science and nanotechnology. The unique combination of hydrophobic and hydrophilic regions within the molecule makes it suitable for self-assembling into nanostructures with specific morphologies. These nanostructures can be used in drug delivery systems, where they can improve the solubility and targeting efficiency of poorly soluble drugs.

The synthesis of CAS No. 2172191-84-1 typically involves several steps, including the formation of the Fmoc-amino acid intermediate and subsequent coupling reactions to build the desired peptide sequence. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to enhance reaction yields and reduce reaction times. These methods have proven particularly useful in large-scale production settings where efficiency and cost-effectiveness are critical.

The biological activity of compounds derived from CAS No. 2172191-84-1 has been evaluated in various preclinical models. Studies have shown that these molecules exhibit potent inhibitory effects on specific enzymes and receptors, making them attractive candidates for further development as therapeutic agents. For example, a recent study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that a derivative of this compound effectively inhibited the activity of matrix metalloproteinases (MMPs), which are implicated in tissue remodeling and cancer progression.

The safety profile of CAS No. 2172191-84-1 has also been investigated through extensive toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new chemical entity, thorough safety assessments are essential before advancing to clinical trials.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid (CAS No. 2172191-84-1) represents a versatile and promising compound with wide-ranging applications in medicinal chemistry, pharmaceutical research, materials science, and nanotechnology. Its unique chemical structure and functional properties make it an invaluable tool for researchers working on novel therapeutic agents and advanced materials.